(2-Fluoro-5-methylphenyl)methanethiol

• CAS No.: 357613-07-1
• Molecular Formula: C8H9FS
• Molecular Weight: 156.22 g/mol
• IUPAC Name: (2-fluoro-5-methylphenyl)methanethiol
• InChI: InChI=1S/C8H9FS/c1-6-2-3-8(9)7(4-6)5-10/h2-4,10H,5H2,1H3
• InChI Key: RBWJIXRCAWNMJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)CS

Description

(2-Fluoro-5-methylphenyl)methanethiol is an organosulfur compound characterized by a benzene ring substituted with a fluorine atom at the 2-position, a methyl group at the 5-position, and a methanethiol (-CH2SH) group attached to the phenyl ring.

The fluorine atom introduces electron-withdrawing effects, while the methyl group contributes steric and electron-donating influences. The thiol (-SH) group is highly reactive, enabling participation in redox reactions, nucleophilic substitutions, and metal coordination. These features suggest applications in pharmaceuticals, agrochemicals, or as intermediates in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Fluoro-5-methylphenyl)methanethiol typically involves the introduction of the methanethiol group to a fluorinated aromatic compound. One common method is the nucleophilic substitution reaction where a suitable precursor, such as (2-Fluoro-5-methylphenyl)methanol, is treated with thiolating agents like thiourea or hydrogen sulfide under acidic or basic conditions.

Industrial Production Methods

Industrial production of (2-Fluoro-5-methylphenyl)methanethiol may involve large-scale nucleophilic substitution reactions using optimized conditions to ensure high yield and purity. The process may include steps such as purification through distillation or recrystallization to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

(2-Fluoro-5-methylphenyl)methanethiol can undergo various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Reduction: Reduction reactions can convert the thiol group to a sulfide.

Substitution: The fluorine atom can participate in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and sodium hypochlorite.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or alkoxides can be used under basic conditions.

Major Products Formed

Oxidation: Disulfides or sulfonic acids.

Reduction: Corresponding sulfides.

Substitution: Various substituted aromatic compounds depending on the nucleophile used.

Scientific Research Applications

(2-Fluoro-5-methylphenyl)methanethiol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism by which (2-Fluoro-5-methylphenyl)methanethiol exerts its effects involves interactions with molecular targets such as enzymes or receptors. The presence of the fluorine atom can enhance the compound’s binding affinity and specificity for certain targets, while the thiol group can participate in redox reactions or form covalent bonds with target molecules.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Variations

(2-Fluoro-5-methylphenyl)methanesulfonyl Chloride

• Molecular Formula : C8H8ClFO2S
• Molecular Weight : 222.67 g/mol
• Functional Group : Methanesulfonyl chloride (-SO2Cl).
• Reactivity : The sulfonyl chloride group is highly electrophilic, making it reactive toward nucleophiles (e.g., amines, alcohols). This contrasts with the nucleophilic thiol group in the target compound.
• Applications : Likely used as a sulfonating agent in drug synthesis.

4-[(2-Fluoro-5-methylphenyl)amino]-4-oxobutanoic Acid

• Molecular Formula: C11H12FNO3
• Molecular Weight : 225.22 g/mol
• Functional Group : Amide and carboxylic acid.
• Reactivity : The carboxylic acid and amide groups suggest hydrogen-bonding capacity and stability under physiological conditions, contrasting with the redox-active thiol group.
• Applications: Potential use as a bioactive molecule or pharmaceutical intermediate.

(2-Fluoro-3-methyl-5-(methylthio)phenyl)methanol

• Molecular Formula : C9H11FOS
• Molecular Weight : 186.24 g/mol
• Functional Group: Methylthio (-SMe) and methanol (-CH2OH).
• Reactivity : The methylthio group is less reactive than a free thiol, while the hydroxyl group enables esterification or oxidation.
• Applications : Possible intermediate in fine chemical synthesis.

Physicochemical and Metabolic Properties

Thiol Reactivity and Stability

• The thiol group in (2-Fluoro-5-methylphenyl)methanethiol is prone to oxidation, forming disulfides or sulfonic acids. This contrasts with sulfonyl chlorides (oxidized, stable) and methylthio groups (less reactive) .
• Methanethiol degradation studies reveal that bacterial methanethiol oxidase (MTO) converts methanethiol to H2S, which is further oxidized . This suggests that the thiol group in the target compound may undergo similar enzymatic transformations in biological systems.

Electronic and Steric Effects

• The 2-fluoro substituent deactivates the aromatic ring, directing electrophilic substitutions to the 4-position.

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Reactivity/Applications
(2-Fluoro-5-methylphenyl)methanethiol	C8H8FS*	~156.2*	Thiol (-SH)	Nucleophilic reactions, redox chemistry
(2-Fluoro-5-methylphenyl)methanesulfonyl Cl	C8H8ClFO2S	222.67	Sulfonyl chloride (-SO2Cl)	Electrophilic sulfonylation agent
4-[(2-Fluoro-5-methylphenyl)amino]-4-oxo...	C11H12FNO3	225.22	Amide, carboxylic acid	Bioactive molecule synthesis
(2-Fluoro-3-methyl-5-(methylthio)phenyl)...	C9H11FOS	186.24	Methylthio (-SMe), alcohol	Fine chemical intermediate

*Inferred from structural analogs.

Research Implications and Gaps

• However, its fluorinated and methylated aromatic structure may impede enzymatic activity compared to unsubstituted methanethiol.
• Synthetic Challenges : The fluorine and methyl groups could complicate synthesis, requiring regioselective strategies to avoid side reactions.
• Safety Considerations : Thiols are often malodorous and toxic. Proper handling protocols are essential, as seen in methanethiol studies .

Biological Activity

(2-Fluoro-5-methylphenyl)methanethiol is an organic compound notable for its unique structural features, including a fluorinated aromatic ring and a thiol functional group. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in antimicrobial and anticancer applications. This article explores its biological activity, synthesis, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C8H9FOS
• Molecular Weight : 172.22 g/mol
• Functional Groups :
  • Thiol group (-SH), known for strong nucleophilic properties.
  • Fluorinated aromatic ring , which may enhance lipophilicity and biological activity.

The presence of the thiol group allows for interactions with various biological targets, potentially inhibiting enzyme activity or modulating signaling pathways involved in cell growth and apoptosis.

Biological Activity Overview

Research indicates that compounds containing thiol groups often exhibit significant antimicrobial and anticancer properties. The fluorinated component may enhance the compound's efficacy by improving its solubility and interaction with biological membranes.

Antimicrobial Activity

Studies have shown that (2-Fluoro-5-methylphenyl)methanethiol could possess antibacterial properties against various strains of bacteria, including Gram-positive bacteria. The minimum inhibitory concentration (MIC) values for similar compounds have been reported in the range of 0.5 to 64 µg/mL, suggesting potential effectiveness in treating bacterial infections .

Compound	MIC (µg/mL)	Bacterial Strain
(2-Fluoro-5-methylphenyl)methanethiol	TBD	TBD
Compound A	0.5	MRSA
Compound B	4	MSSA
Compound C	32	E. faecalis

Anticancer Activity

The compound's thiol functionality may also play a role in anticancer activity by inducing apoptosis or disrupting cellular signaling pathways. Research into structurally similar compounds has indicated that they can interfere with cancer cell proliferation through various mechanisms, including oxidative stress induction and apoptosis modulation.

Synthesis of (2-Fluoro-5-methylphenyl)methanethiol

The synthesis typically involves multiple steps, starting from commercially available precursors. Key reagents may include potassium permanganate for oxidation processes and lithium aluminum hydride for reduction steps. The synthetic route often requires purification of intermediates to achieve the final product.

Case Studies and Research Findings

• Antimicrobial Efficacy Study : A recent study investigated the antibacterial properties of a series of thiol derivatives, including those structurally related to (2-Fluoro-5-methylphenyl)methanethiol. The study found that certain derivatives exhibited potent activity against MRSA, with some being more effective than traditional antibiotics like vancomycin .
• Mechanistic Insights : Research focusing on the interaction between thiols and biological macromolecules revealed that thiols can form disulfide bonds with cysteine residues in proteins, potentially altering their function. This mechanism was explored in the context of cancer cell lines treated with thiol-containing compounds, leading to significant reductions in cell viability.
• Structural Activity Relationship (SAR) : Studies have demonstrated that modifications to the thiol group or the fluorinated aromatic ring can significantly affect biological activity. For instance, increasing lipophilicity through additional substitutions has been correlated with enhanced antimicrobial effects .